Cas no 444889-42-3 (2-chloro-4-fluoro-N-(propan-2-yl)aniline)

• Product Name: 2-chloro-4-fluoro-N-(propan-2-yl)aniline
• CAS No: 444889-42-3
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 3988438
• PubChem ID: 33788911
• Update Time: 2025-04-22

2-chloro-4-fluoro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-fluoro-N-(1-methylethyl)-
• 2-chloro-4-fluoro-N-propan-2-ylaniline
• EN300-64989
• 444889-42-3
• Z267287236
• AKOS009048937
• CS-0256593
• G31621
• USA88942
• 2-chloro-4-fluoro-N-(propan-2-yl)aniline
• SCHEMBL25786554
• 2-Chloro-4-fluoro-N-isopropylaniline

• MDL： MFCD10688848
• Inchi： 1S/C9H11ClFN/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6,12H,1-2H3
• InChI Key： HJLMLHVQHAIPQS-UHFFFAOYSA-N
• SMILES： N(C(C)C)C1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 187.0564052Da
• Monoisotopic Mass: 187.0564052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų